4-(4-methyl-1-piperidinyl)-3-nitrobenzaldehyde thiosemicarbazone

• IUPAC Name: [(E)-[4-(4-methylpiperidin-1-yl)-3-nitrophenyl]methylideneamino]thiourea
• InChI: InChI=1S/C14H19N5O2S/c1-10-4-6-18(7-5-10)12-3-2-11(8-13(12)19(20)21)9-16-17-14(15)22/h2-3,8-10H,4-7H2,1H3,(H3,15,17,22)/b16-9+
• InChI Key: AUSRQGWYMVBZSC-CXUHLZMHSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=C(C=C2)C=NNC(=S)N)[N+](=O)[O-]
• Isomeric SMILES: CC1CCN(CC1)C2=C(C=C(C=C2)/C=N/NC(=S)N)[N+](=O)[O-]
• Molecular Formula: C14H19N5O2S
• Molecular Weight: 321.40 g/mol

Description

The compound is a thiosemicarbazone derivative. Thiosemicarbazones are a class of compounds that have been studied for their potential biological activities, including antiviral, antibacterial, and anticancer effects. The “4-methyl-1-piperidinyl” part suggests the presence of a piperidine ring, which is a common structural motif in many pharmaceuticals.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some thiosemicarbazones exhibit anticancer activity by inhibiting ribonucleotide reductase, an enzyme crucial for DNA synthesis.

Safety and Hazards

Without specific data, it’s hard to say what the safety hazards of this compound might be. As with any chemical, appropriate safety precautions should be taken when handling it. Some thiosemicarbazones can be cytotoxic, so they should be handled with care.

Future Directions

Thiosemicarbazones are an active area of research due to their potential biological activities. Future research might explore the synthesis of new thiosemicarbazone derivatives (like the one you mentioned), their biological activities, and their mechanisms of action.